1-Naphthyl3,4-dimethylbenzoate
Description
1-Naphthyl 3,4-dimethylbenzoate is an aromatic ester comprising a naphthalene moiety linked via an ester bond to a benzoic acid derivative substituted with methyl groups at the 3- and 4-positions. The methyl substituents on the benzene ring likely enhance lipophilicity compared to unsubstituted or polar-substituted analogs, influencing solubility and reactivity .
Properties
Molecular Formula |
C19H16O2 |
|---|---|
Molecular Weight |
276.3 g/mol |
IUPAC Name |
naphthalen-1-yl 3,4-dimethylbenzoate |
InChI |
InChI=1S/C19H16O2/c1-13-10-11-16(12-14(13)2)19(20)21-18-9-5-7-15-6-3-4-8-17(15)18/h3-12H,1-2H3 |
InChI Key |
RADSJBMYAFHVCR-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)C(=O)OC2=CC=CC3=CC=CC=C32)C |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)OC2=CC=CC3=CC=CC=C32)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Structural and Physical Properties
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